Cas no 1806002-38-9 (4-Bromo-2-chloro-6-cyano-3-(trifluoromethoxy)pyridine)

• Product Name: 4-Bromo-2-chloro-6-cyano-3-(trifluoromethoxy)pyridine
• CAS No: 1806002-38-9
• MF: C₇HBrClF₃N₂O
• MW: 301.447849988937
• CID: 4910532
• Update Time: 2025-10-29

4-Bromo-2-chloro-6-cyano-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloro-6-cyano-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrClF3N2O/c8-4-1-3(2-13)14-6(9)5(4)15-7(10,11)12/h1H
• InChI Key： YPTLKEJJNRGXHV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)N=C(C=1OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 3.7
• Topological Polar Surface Area: 45.9

Additional information on 4-Bromo-2-chloro-6-cyano-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-Bromo-2-chloro-6-cyano-3-(trifluoromethoxy)pyridine (CAS No. 1806002-38-9)

4-Bromo-2-chloro-6-cyano-3-(trifluoromethoxy)pyridine, with the CAS number 1806002-38-9, is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound belongs to the pyridine family, which is renowned for its versatile applications in drug discovery, material science, and specialty chemicals. The presence of multiple functional groups, including bromo, chloro, cyano, and trifluoromethoxy substituents, makes this molecule a valuable intermediate for synthesizing more complex structures. Researchers and industry professionals often search for terms like "pyridine derivatives in drug development" or "halogenated pyridine applications", reflecting the growing interest in such compounds.

In recent years, the demand for 4-Bromo-2-chloro-6-cyano-3-(trifluoromethoxy)pyridine has surged due to its potential role in the development of novel therapeutics and agrochemicals. The compound's unique structural features, particularly the trifluoromethoxy group, are known to enhance metabolic stability and bioavailability, making it a hot topic in medicinal chemistry. Searches for "CF3O-pyridine synthesis" or "cyano-substituted pyridine uses" highlight the curiosity surrounding its synthetic pathways and applications. Additionally, the compound's CAS number 1806002-38-9 is frequently queried in chemical databases, underscoring its importance in academic and industrial research.

The synthesis of 4-Bromo-2-chloro-6-cyano-3-(trifluoromethoxy)pyridine involves multi-step reactions, often starting from commercially available pyridine precursors. Key steps include halogenation, cyanation, and the introduction of the trifluoromethoxy group, which requires precise control of reaction conditions. Researchers exploring "efficient pyridine functionalization methods" or "green chemistry approaches for halogenated compounds" will find this compound particularly relevant. Its stability under various conditions also makes it a candidate for further derivatization, aligning with the trend toward sustainable and scalable chemical processes.

Beyond its synthetic utility, 4-Bromo-2-chloro-6-cyano-3-(trifluoromethoxy)pyridine has potential applications in the development of advanced materials. For instance, its electron-withdrawing groups could contribute to the design of organic semiconductors or photovoltaic materials. Queries like "pyridine-based materials for electronics" or "high-performance agrochemical intermediates" reflect the interdisciplinary interest in this compound. Furthermore, its role in catalysis and ligand design is an area of active investigation, as evidenced by searches for "pyridine ligands in transition metal catalysis".

In conclusion, 4-Bromo-2-chloro-6-cyano-3-(trifluoromethoxy)pyridine (CAS 1806002-38-9) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and materials science. Its structural complexity and functional diversity make it a subject of ongoing research, as seen in the frequent searches for "pyridine derivative synthesis" and "trifluoromethoxy group applications". As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in innovation across multiple industries.